Cas no 833486-08-1 (Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-)

Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis- structure
833486-08-1 structure
Product name:Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-
CAS No:833486-08-1
MF:C18H12O2
MW:260.286684989929
CID:672186
PubChem ID:71415495

Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4,4'-(1E)-1-buten-3-yne-1,4-diylbis-
    • 4-[4-(4-formylphenyl)but-1-en-3-ynyl]benzaldehyde
    • DTXSID80834906
    • 4,4'-(But-1-en-3-yne-1,4-diyl)dibenzaldehyde
    • 833486-08-1
    • Inchi: InChI=1S/C18H12O2/c19-13-17-9-5-15(6-10-17)3-1-2-4-16-7-11-18(14-20)12-8-16/h1,3,5-14H
    • InChI Key: BQGAPAJARXVHNU-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C=CC#CC2=CC=C(C=C2)C=O)C=O

Computed Properties

  • Exact Mass: 260.083729621g/mol
  • Monoisotopic Mass: 260.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.1Ų

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